Cas no 1803600-08-9 (ethyl 6,6-dimethylheptanoate)

• Product Name: ethyl 6,6-dimethylheptanoate
• CAS No: 1803600-08-9
• MDL: MFCD28505730
• CID: 4617361
• PubChem ID: 57755981
• Update Time: 2025-05-19

ethyl 6,6-dimethylheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6,6-dimethylheptanoate

• MDL： MFCD28505730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 6,6-dimethylheptanoate

Professional Introduction to Ethyl 6,6-dimethylheptanoate (CAS No. 1803600-08-9)

Ethyl 6,6-dimethylheptanoate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1803600-08-9, is an organic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This ester, derived from heptanoic acid and ethanol, exhibits a unique molecular structure characterized by two methyl groups at the sixth carbon position, which imparts distinct chemical properties and potential applications.

The synthesis of ethyl 6,6-dimethylheptanoate typically involves the esterification of heptanoic acid with ethanol in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. This reaction is facilitated under reflux conditions, ensuring high yield and purity. The presence of the two methyl groups enhances the compound's stability and reactivity, making it a valuable intermediate in various chemical syntheses.

Recent research has highlighted the potential applications of ethyl 6,6-dimethylheptanoate in the development of fragrances and flavoring agents. Its molecular structure allows for the creation of complex scent profiles, making it a preferred choice for perfumers and flavorists. The compound's ability to blend seamlessly with other aromatic compounds while maintaining its unique olfactory characteristics has been widely recognized in the industry.

Beyond its use in fragrances, ethyl 6,6-dimethylheptanoate has shown promise in pharmaceutical research. Studies have indicated that this compound may serve as a precursor in the synthesis of more complex molecules with potential therapeutic properties. For instance, its structural framework could be modified to develop novel bioactive agents targeting specific biological pathways. The versatility of ethyl 6,6-dimethylheptanoate as a synthetic intermediate has opened new avenues for drug discovery and development.

The chemical properties of ethyl 6,6-dimethylheptanoate, including its boiling point, solubility, and reactivity, have been thoroughly investigated. These properties make it a suitable candidate for various industrial applications. For example, its high boiling point suggests that it can be used in high-temperature processes without significant degradation. Additionally, its solubility in both polar and non-polar solvents enhances its utility in diverse chemical reactions.

In terms of safety and handling, ethyl 6,6-dimethylheptanoate is generally considered to be non-toxic and environmentally friendly when handled properly. However, standard laboratory precautions should always be followed to ensure safe usage. This includes working in a well-ventilated area and wearing appropriate personal protective equipment (PPE). The compound's stability under normal storage conditions further adds to its practicality as a laboratory reagent.

The future prospects of ethyl 6,6-dimethylheptanoate are promising, with ongoing research exploring its potential in various fields. As synthetic methodologies continue to advance, new applications for this compound are likely to emerge. The growing interest in sustainable chemistry also suggests that ethyl 6,6-dimethylheptanoate may play a role in developing greener alternatives for industrial processes.

In conclusion, ethyl 6,6-dimethylheptanoate (CAS No. 1803600-08-9) is a versatile organic compound with significant potential in multiple industries. Its unique molecular structure and favorable chemical properties make it an invaluable intermediate in fragrances, flavors, and pharmaceuticals. As research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow even further.